5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2,4-dimethoxyphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO3/c1-16-11-3-4-12(13(6-11)17-2)9-5-10(15)8-14-7-9/h3-8,15H,1-2H3
• InChI Key: RQXKPKBBUAFKPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CN=C2)O)OC
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID20682943
• Molecular Weight: 231.25 g/mol
• CAS RN: 1258626-20-8

Description

5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine (5-DMPHP) is an organic compound that has been studied for its potential applications in medicinal chemistry and pharmacology. 5-DMPHP is a phenyl-substituted pyridine derivative that has a broad range of biological activities, including anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties. 5-DMPHP has been studied in laboratory experiments for its potential to be used as a drug for the treatment of various diseases.

Scientific Research Applications

5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to have anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties, as well as potential applications in the treatment of neurodegenerative diseases. In addition, 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been studied for its potential to be used as an antioxidant and as an inhibitor of the enzyme acetylcholinesterase.

Mechanism of Action

The mechanism of action of 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound acts as an antioxidant, inhibiting the oxidation of lipids and proteins. In addition, 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter that is essential for communication between nerve cells.
Biochemical and Physiological Effects
5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory experiments, it has been shown to have anti-inflammatory, anti-cancer, anti-bacterial, and anti-viral properties. In addition, 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been shown to have antioxidant and acetylcholinesterase inhibitory activity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% in laboratory experiments include its relatively low cost and the fact that it is relatively easy to synthesize. In addition, 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% has been shown to have a wide range of biological activities, making it a useful tool for medicinal chemistry and pharmacology research. The main limitation of 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% is that its mechanism of action is not yet fully understood, making it difficult to predict its effects in vivo.

Future Directions

There are a number of potential future directions for the research and development of 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95%. These include further studies on its mechanism of action, as well as studies on its potential applications in the treatment of various diseases. In addition, further research is needed to determine the optimal dosage and formulation of 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% for therapeutic use. Finally, further research is needed to explore the potential synergistic effects of combining 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% with other compounds for the treatment of various diseases.

Synthesis Methods

5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95% can be synthesized using a variety of methods, including the reaction of 2,4-dimethoxyphenylhydrazine with 3-hydroxypyridine in a base-catalyzed reaction. The reaction proceeds in a two-step process, with the first step involving the formation of an intermediate product, 2,4-dimethoxyphenylhydrazone, and the second step involving the formation of 5-(2,4-Dimethoxyphenyl)-3-hydroxypyridine, 95%. The reaction is conducted in an inert atmosphere, such as nitrogen or argon, and is typically carried out at temperatures between 70-120°C.